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Compound of Interest

Compound Name: Efonidipine

Cat. No.: B1671133

Essential guidelines for the safe and compliant disposal of efonidipine are critical for ensuring
personnel safety and environmental protection. Researchers, scientists, and drug development
professionals handling this substance must adhere to specific procedures to mitigate risks
associated with its chemical properties and potential environmental impact. This guide provides
a comprehensive, step-by-step approach to the proper disposal of efonidipine in a laboratory
setting.

Chemical and Physical Properties of Efonidipine

A thorough understanding of efonidipine's properties is fundamental to its safe handling and
disposal. The following table summarizes key quantitative data for efonidipine and its
hydrochloride salt.
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Property Value

Efonidipine

Molecular Formula C34H3sN3O7P[1]
Molecular Weight 631.7 g/mol [1][2]
Boiling Point 746.9 £ 60.0 °C[1][2]
Water Solubility Poorly soluble[1][2]
Log P 5.35[2]

Efonidipine Hydrochloride

Molecular Formula C34H39CIN3O7P[3]

Molecular Weight 668.1 g/mol [3]

Experimental Protocols for Disposal

The recommended procedure for the disposal of efonidipine involves treating it as a chemical
waste product, with specific steps to ensure safety and compliance with regulations.

Step 1: Waste Identification and Classification

Efonidipine is not currently listed as an acute hazardous waste (P-list) or a toxic waste (U-list)
under the Resource Conservation and Recovery Act (RCRA). However, its Safety Data Sheet
(SDS) indicates that efonidipine hydrochloride is harmful if swallowed and very toxic to aquatic
life with long-lasting effects. Therefore, it must be managed as a non-hazardous
pharmaceutical waste or potentially as a characteristic hazardous waste depending on its
formulation and any co-mingled substances. Out of an abundance of caution, it is
recommended to handle waste efonidipine as a chemical waste destined for incineration.

Step 2: Segregation
Proper segregation is crucial to prevent accidental mixing with incompatible materials.

o Solid Efonidipine Waste: Collect pure efonidipine, expired tablets, or contaminated lab
debris (e.g., weighing boats, contaminated gloves, and wipes) in a designated, properly
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labeled hazardous waste container.

Liquid Efonidipine Waste: Solutions containing efonidipine should be collected in a
separate, compatible, and clearly labeled liquid waste container. Do not mix with other
solvent waste streams unless compatibility has been verified.

Sharps: Any sharps contaminated with efonidipine, such as needles or broken glass, must
be disposed of in a designated sharps container for hazardous waste.

Step 3: Container Selection and Labeling

Container Type: Use containers that are chemically compatible with efonidipine. For solids,
a sealable plastic container is appropriate. For liquids, use a labeled, leak-proof container,
preferably the original container if it is in good condition.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "Efonidipine.” The accumulation start date should also be
clearly marked on the label.

Step 4: Storage

Store waste containers in a designated satellite accumulation area within the laboratory. This

area should be under the control of the laboratory personnel and away from general laboratory

traffic. Ensure containers are sealed when not in use.

Step 5: Disposal

The primary recommended disposal method for efonidipine is through a licensed chemical

waste disposal company. The most appropriate treatment is controlled incineration in a facility

equipped with an afterburner and scrubber to handle any potentially harmful combustion

byproducts.

Under no circumstances should efonidipine be disposed of down the drain or in the regular

trash. Its toxicity to aquatic life necessitates preventing its entry into sewer systems and

landfills.

Visualizing the Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
efonidipine in a laboratory setting.

Efonidipine Waste Generated

Is the waste a sharp?
Yes
Is the waste liquid?

NoO Collect in a labeled
hazardous sharps container

Collect in a labeled
hazardous liquid waste container

Collect in a labeled
hazardous solid waste container

Store in a designated
satellite accumulation area

Arrange for pickup by a
licensed chemical waste vendor

Controlled Incineration

Click to download full resolution via product page

Caption: Efonidipine Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671133#efonidipine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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